Cas no 15761-38-3 (Boc-L-Ala-OH)

• Product Name: Boc-L-Ala-OH
• CAS No: 15761-38-3
• MF: C₈H₁₅NO₄
• MW: 189.2090
• MDL: MFCD00037225
• CID: 50195
• PubChem ID: 87564121
• Update Time: 2026-01-19

Boc-L-Ala-OH Chemical and Physical Properties

Names and Identifiers

• Boc-L-alanine
• N-(tert-Butoxycarbonyl)-L-alanine
• N-α-t-Boc-L-alanine
• BOC-ALA
• BOC-ALANINE
• BOC-ALA-OH
• H-ALPHA-T-BOC-L-ALANINE
• L-ALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-
• T-BUTYLOXYCARBONYL-L-ALANINE
• TBOC-L-ALANINE
• N-BOC-L-ALANINE
• N-ALPHA-TERT-BUTYLOXYCARBONYL-L-ALANINE
• N-ALPHA-T-BUTYLOXYCARBONYL-L-ALANINE
• N-T-BOC-L-ALANINE
• Boc-L-Ala-OH
• (S)-2-((tert-Butoxycarbonyl)amino)propanoic acid
• (S)-2-(tert-butoxycarbonylamino)propanoic acid
• 2-((tert-Butoxycarbonyl)amino)propanoic acid
• BOC-L-Ala
• N-Alpha-t-Boc-L-alanine
• N-tert-Boc-L-alanine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-SS-Ala-OH
• N-tert-Butoxycarbonyl-L-alanine
• N-[(1,1-Dimethylethoxy)carbonyl]-L-alanine
• GL BIOCHEM
• (2S)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• (tert-Butoxycarbonyl)alanine
• (tert-Butoxycarbonyl)-l-alanine
• VBSZA1BT4G
• alanine, N-[(1,1-dimethylethoxy)carbonyl]-
• QVHJQCGUWFKTSE-YFKPBYRVSA-N
• N-(T-BUTOX
• N-((1,1-Dimethylethoxy)carbonyl)-L-alanine
• (S)-2-[(tert-Butoxycarbonyl)amino]propionic acid
• Alanine, N-carboxy-, N-tert-butyl ester, l-
• N-(t-Butoxycarbonyl)alanine
• AC-17111
• N-tert-butyloxycarbonylalanine
• N-alpha-t-Butyloxycarbonyl-L-alanine (Boc-L-Ala-OH)
• M03250
• Z756425220
• tert. butyloxycarbonyl-L-alanine
• N-{[(1,1-dimethylethyl)oxy]carbonyl}-L-alanine
• AKOS000272920
• Boc-(L)-Ala-OH
• (s)-n-boc-alanine
• (S)-2-(tert-butoxycarbonylamino)-propanoic acid
• SCHEMBL148099
• CS-W009232
• (2S)-2-[(tert-butoxycarbonyl)amino]propionic acid
• N-[(1,1-dimethylethoxy)-carbonyl]-L-alanine
• N-t-butoxycarbonyl-(L)-alanine
• N-t-butoxycarbonyl alanine
• N-(TERT-BUTYLOXYCARBONYL)-L-ALANINE
• t-butoxycarbonyl-L-alanine
• N-(tert-Butoxycarbonyl)-(S)-alanine
• BocAlaOH
• N-alpha-BOC-L-Alanine
• t-Boc-Ala
• (S)-2-tert.-butoxycarbonylaminopropionic acid
• N-t-butoxycarbonyl-L-alanine
• n-boc-(l)-alanine
• N-(tert-butoxycarbonyl)-alanine
• (s)-n-[(1,1,-dimethylethoxy)carbonyl]-alanine
• (tert-Butyloxycarbonyl)-l-alanine
• B1184
• N-(tert-Butoxycarbonyl)alanine, (L)-
• N-tertbutyloxycarbonylalanine
• N-t-butyloxycarbonyl-L-alanine
• Boc Alanine
• N-t-boc-l-ala
• STR08384
• N-tert-butyloxycarbonyl-L-alanine
• (S)-2-(tert-butoxycarbonylamino) propanoic acid
• tert-butoxycarbonyl-L-alanine
• N-(tert-Butyloxycarbonyl)-L-alanine; N-Boc-L-alanine 98%
• N-t-butyloxycarbonyl-alanine
• N2-(tert-Butoxycarbonyl)-L-alanine
• 15761-38-3
• (2S)-2-(tert-butoxycarbonylamino)propanoic acid
• UNII-VBSZA1BT4G
• N-(T-BUTOXYCARBONYL)-L-ALANINE
• Boc-Ala-OH, >=99.0% (TLC)
• N-(tert-butoxy carbonyl)-L-alanine
• (S)-2-tert-butoxycarbonylaminopropionic acid
• (S)-2-tert-butoxycarbonylamino-propionic acid
• Boc-Ala-OH-12C3, 99.9 atom % 12C
• (S)-N-[(1,1-dimethylethoxy)carbonyl]alanine
• n-(tert-butoxycarbonyl) l-alanine
• t-butyloxycarbonylalanine
• (S)-2-(N-tert-Butoxycarbonyl)aminopropionic acid
• 2-(S)-[(1,1-dimethylethyloxycarbonyl)amino]propionic acid
• N-[tert-butyloxycarbonyl]-(S)-alanine
• CHEBI:231584
• tert-butoxycarbonylalanine
• N-tert-butyloxycarbonyl-(L)-alanine
• (S)-2-tertbutoxycarbonylaminopropionic acid
• EINECS 239-847-8
• N-tert.-butoxycarbonyl-L-alanine
• AKOS015924055
• HY-41121
• (2S)-2-[(tert-butoxycarbonyl)amino]propanoic acid
• N-Boc-Alanine
• NS00015341
• (S)-2-tert.-butoxycarbonylamino-propionic acid
• Boc-L-AlaOH
• L-Alanine, N-((1,1-dimethylethoxy)carbonyl)-
• N-[t-Butoxycarbonyl]-l-alanine
• N-(tert-Butoxycarbonyl)alanine
• (S)-2-((TERT-BUTOXYCARBONYL)AMINO)PROPIONIC ACID
• DTXSID40884846
• [(t-butyloxy)carbonyl]-L-alanine
• L-ALANINE, N-BOC PROTECTED
• N-tert-Butoxycarbonylalanine
• l-Alanine t-boc
• N-tertiarybutoxycarbonyl-L-alanine
• J-300002
• (S)-2-((tert-butoxycarbonyl)amino) propanoic acid
• N-Boc Alanine
• EN300-52847
• J-519908
• P17797
• MFCD00037225
• F1905-7196

• MDL： MFCD00037225
• Inchi： 1S/C8H15NO4/c1-5(6(10)11)9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key： QVHJQCGUWFKTSE-YFKPBYRVSA-N
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1726365

Computed Properties

• Exact Mass: 189.10000
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Granular fine crystals.
• Density: 1.2321 (rough estimate)
• Melting Point: 79-83 °C (lit.)
• Boiling Point: 320.9°C at 760 mmHg
• Flash Point: 147.9℃
• Refractive Index: -25.5 ° (C=2, AcOH)
• PSA: 75.63000
• LogP: 1.37510
• Specific Rotation: -26 º (c=2, acetic acid)
• Optical Activity: [α]20/D −25±1°, c = 2% in acetic acid
• Solubility: Soluble in ethyl acetate, insoluble in water and petroleum ether.

Boc-L-Ala-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters